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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1673497

AN-HPLC-028
Introduction

Flutriafol is a broad-spectrum triazole fungicide used to control a variety of fungal diseases in
cereal crops. Monitoring its residues in grain is crucial to ensure food safety and compliance
with regulatory limits. This application note details a robust and reliable High-Performance
Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantification of
flutriafol residues in grain samples such as wheat. The method involves a straightforward
extraction and cleanup procedure, followed by reversed-phase HPLC separation and UV
detection.

Principle

Flutriafol residues are extracted from homogenized grain samples using acetonitrile. The
extract is then cleaned up using a solid-phase extraction (SPE) cartridge to remove matrix
interferences. The final extract is analyzed by HPLC on a C18 column with a mobile phase of
acetonitrile and water. Flutriafol is detected by its UV absorbance, and quantification is
achieved by comparing the peak area to that of a known standard.

Experimental Protocols

1. Sample Preparation (Acetonitrile Extraction and SPE Cleanup)
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e Homogenization: Grind a representative sample of the grain to a fine powder.

o Extraction:

[¢]

Weigh 10 g of the homogenized grain sample into a 50 mL centrifuge tube.

Add 20 mL of acetonitrile.

[e]

o

Homogenize at high speed for 2 minutes.

o

Centrifuge at 4000 rpm for 5 minutes.

[¢]

Collect the supernatant (acetonitrile extract).

e Solid-Phase Extraction (SPE) Cleanup:

o Condition a Florisil SPE cartridge by passing 5 mL of acetonitrile through it.

o Load the acetonitrile extract onto the conditioned SPE cartridge.

o Wash the cartridge with 5 mL of acetonitrile to remove interfering co-extractives.

o Elute the flutriafol from the cartridge with an appropriate solvent.

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

2. HPLC-UV Analysis

 Instrument: High-Performance Liquid Chromatography system with a UV detector.

e Column: ODS C18, 250 mm x 4.6 mm, 5 um particle size.[1]

o Mobile Phase: Acetonitrile:Water (50:50, v/v).[1]

e Flow Rate: 0.8 mL/min.[1]

e Column Temperature: 30°C.[1]
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* Injection Volume: 10 pL.[1]

o UV Detection Wavelength: 220 nm.

o Retention Time: Approximately 3.8 minutes.[1]

3. Preparation of Standards and Calibration

o Prepare a stock solution of flutriafol (100 pug/mL) in acetonitrile.

e From the stock solution, prepare a series of working standard solutions in the mobile phase,
ranging from 0.02 to 5.0 pg/mL.[1]

« Inject the standard solutions into the HPLC system to generate a calibration curve by plotting
peak area against concentration. A typical linear regression equation is y = 25062x + 1845.

[1]

Data Presentation

Table 1: HPLC-UV Method Parameters

Parameter Value

HPLC System Shimadzu 10ATvp or equivalent
Detector UV Detector

Column ODS C18, 250 x 4.6 mm, 5 pm
Column Temperature 30°C

Mobile Phase Acetonitrile/Water (50:50 v/v)
Flow Rate 0.8 mL/min

Injection Volume 10 pyL

UV Wavelength 220 nm

Table 2: Method Validation Data for Flutriafol in Wheat[1]
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Spiked Level (mg/kg) Mean Recovery (%) RSD (%)
0.01 934 6.8
0.1 96.4 4.2
1.0 95.8 3.8

Table 3: Limits of Detection and Quantification[1]

Parameter Value
Limit of Detection (LOD) 0.04 ng
Limit of Quantification (LOQ) 0.01 mg/kg

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Determination of Flutriafol Residues in
Grain Samples by HPLC-UV]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673497#hplc-uv-method-for-flutriafol-residue-
analysis-in-grain-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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